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Compound of Interest

Compound Name: GW542573X

Cat. No.: B1672468

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed instructions for the preparation, storage, and handling of
stock solutions of GW542573X, a selective activator of KCa2.1 (SK1) channels. Adherence to
these protocols is crucial for ensuring the stability, and consistent performance of the
compound in downstream applications.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of GW542573X is essential for its
proper handling and use in experimental settings. Key properties are summarized in the table
below.

Property Value Reference
Molecular Weight 364.4 g/mol [1112]
Molecular Formula C19H28N20s [1]

CAS Number 660846-41-3 [1]
Appearance White to off-white solid [2][3]

Purity >98% [4]
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Solubility Data

GW542573X exhibits solubility in several common laboratory solvents. However, it is important
to note reports of instability in DMSO and as a solid, necessitating careful solvent selection and
storage. It is recommended to store the compound under desiccating conditions.

Solvent Maximum Concentration Reference
Ethanol 100 mM

100 mM - 125 mg/mL (~343
DMSO [2][3]

mM)

PBS (pH 7.2) =10 mg/mL [4]

Note on DMSO: While soluble, some suppliers note that GW542573X is unstable in DMSO. If
DMSO is necessary for your experimental system, it is advisable to prepare fresh solutions and
use them immediately. For long-term storage, ethanol is the preferred solvent.

Experimental Protocols

This section provides a step-by-step guide for the preparation of a 10 mM stock solution of
GW542573X in ethanol.

Materials

e GW542573X solid powder

e Anhydrous ethanol (=99.5%)

» Sterile, amber glass vials or polypropylene tubes
o Calibrated analytical balance

o Calibrated micropipettes

» Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Stock Solution Preparation (10 mM in Ethanol)

o Equilibration: Allow the vial of GW542573X powder to equilibrate to room temperature before
opening to prevent condensation.

» Weighing: Accurately weigh out the desired amount of GW542573X powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.644 mg of the compound.

e Solvent Addition: Add the appropriate volume of anhydrous ethanol to the vial containing the
GW542573X powder. To continue the example, add 1 mL of ethanol.

» Dissolution: Cap the vial securely and vortex thoroughly until the solid is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in dissolution if
necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber glass
vials or polypropylene tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or
-80°C for long-term storage.[2] For short-term storage, +4°C is acceptable.

Calculation for Stock Solution Preparation

To prepare a stock solution of a specific concentration, use the following formula:
Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol)

Example: To prepare 5 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 5 mL x 364.4
g/mol / 1000 = 18.22 mg

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of a GW542573X stock
solution.
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Caption: Workflow for preparing GW542573X stock solution.
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Signaling Pathway Context

GW542573X is a selective activator of the KCa2.1 (SK1) subtype of small-conductance
calcium-activated potassium channels. These channels play a crucial role in regulating
neuronal excitability by contributing to the afterhyperpolarization that follows an action
potential.

Simplified Signaling Pathway of GW542573X
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Caption: Action of GW542573X on the KCa2.1 channel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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